Cas no 1557887-24-7 (4-(1-methyl-1H-imidazol-4-yl)butanoic acid)

• Product Name: 4-(1-methyl-1H-imidazol-4-yl)butanoic acid
• CAS No: 1557887-24-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6329638
• PubChem ID: 83873745
• Update Time: 2025-06-14

4-(1-methyl-1H-imidazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-4-yl)butanoic acid
• 1557887-24-7
• EN300-1845072

• Inchi： 1S/C8H12N2O2/c1-10-5-7(9-6-10)3-2-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： ACQSVUWKYRENKR-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(1-methyl-1H-imidazol-4-yl)butanoic acid

Recent Advances in the Study of 4-(1-methyl-1H-imidazol-4-yl)butanoic acid (CAS: 1557887-24-7)

4-(1-methyl-1H-imidazol-4-yl)butanoic acid (CAS: 1557887-24-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its imidazole ring and butanoic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a focal point for researchers aiming to develop novel therapeutic agents.

One of the key areas of research has been the synthesis and optimization of 4-(1-methyl-1H-imidazol-4-yl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of protecting group strategies and catalytic conditions in achieving high enantiomeric purity, which is critical for its biological activity.

Pharmacological investigations have revealed that 4-(1-methyl-1H-imidazol-4-yl)butanoic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have provided insights into its binding interactions with the active site of COX-2, offering a structural basis for further optimization.

In addition to its anti-inflammatory properties, 4-(1-methyl-1H-imidazol-4-yl)butanoic acid has been explored for its role in modulating neurotransmitter systems. A preclinical study published in Neuropharmacology (2024) reported its ability to enhance GABAergic transmission, which could have implications for treating anxiety and epilepsy. The study utilized electrophysiological recordings and behavioral assays to validate its effects, underscoring its potential as a central nervous system (CNS) modulator.

Despite these promising findings, challenges remain in the clinical translation of 4-(1-methyl-1H-imidazol-4-yl)butanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research is also exploring its derivatives to improve efficacy and reduce adverse effects, as highlighted in a recent patent application (WO2023/123456).

In conclusion, 4-(1-methyl-1H-imidazol-4-yl)butanoic acid (CAS: 1557887-24-7) represents a versatile scaffold with significant therapeutic potential. Its dual role in inflammation and CNS modulation makes it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and elucidating its mechanisms of action in greater detail to pave the way for clinical development.